Cas no 107-21-1 (Ethylene Glycol, Dehydrated)

• Product Name: Ethylene Glycol, Dehydrated
• CAS No: 107-21-1
• MF: C₂H₆O₂
• MW: 62.067841053009
• MDL: MFCD00002885
• CID: 35430
• PubChem ID: 174
• Update Time: 2025-07-21

Ethylene Glycol, Dehydrated Chemical and Physical Properties

Names and Identifiers

• Ethane-1,2-diol
• ETHYLENE-D4 GLYCOL-D2
• GILL 3 METHOD HEMATOXYLIN STAIN
• GILL HEMATOXYLIN SOLUTION NO III
• GILL'S HEMATOXYLIN NO 3
• GILL'S HEMATOXYLIN SOLUTION NO 3
• GILLS III HAEMATOXYLIN
• HEMATOXYLIN, GILL III
• HEMATOXYLIN GILL NO 3 SOLUTION
• HEMATOXYLIN, GILL'S NO 3
• HEMATOXYLIN SOLUTION GILL NO 3
• HEMATOXYLIN STAIN, GILL 3
• ZONYL FSA FLUORINATED SURFACTANT
• ZONYL FSD FLUORINATED SURFACTANT
• ZONYL FSE
• ZONYL FSE FLUORINATED SURFACTANT
• ZONYL FSJ FLUORINATED SURFACTANT
• ZONYL FSN FLUORINATED SURFACTANT
• ZONYL FSO-100 FLUORINATED SURFACTANT
• 1,2-Ethanediol
• 1,2-Ethylene glycol
• Ethylene Glycol
• Ethylene Glycol, Dehydrated
• Ethyleneglycol Solution
• MEG
• 1,2-Dihydroxyethane
• 2-hydroxy ethanol
• Ethylene alcohol
• Degassed and low oxygen ethylene glycol
• Ethylene glycol ZerO2®
• Ethylene glycol in dimethyl sulfoxide
• Monoethylene glycol
• Zerex
• Fridex
• Glygen
• Glykol
• Tescol
• ucar17
• gylcol
• Norkool
• dowtherm
• Additive Screening Solution 01
• Kit-No 78374
• Additive Screening Solution 01/Kit-No 78374
• Ucar 17
• glycol
• 2-hydroxyethanol
• Glycol alcohol
• Ethylene alcohol
• polyethylene glycol
• Macrogol
• Ethylene dihydrate
• Macrogol 400 BPC
• ethanediol
• Dowtherm SR 1
• Lutrol-9
• ethyleneglycol
• Aethylenglykol
• Polyethylene glycol 200
• Glycol, ethylene-
• 1,2-Ethandiol
• Glycols, polyethylene
• Caswell No. 441
• Ethylenglycol
• ethylene-glycol
• Lutrol
• Aethylenglykol [German]
• Polyethylene gl
• ethylen glycol
• Polyethylene
• DuPont Zonyl FSO Fluorinated Surfactants
• Tox21_202038
• Lutrol 9
• NCIOpen2_001979
• PEG-1000
• Ethylene glycol, AR, >=99%
• PEG1000
• Glycol, Ethylene
• C01380
• CHEBI:30742
• ethyleneglycole
• NCGC00091510-01
• Poly(ethylene Glycol) ~4000
• FC72KVT52F
• InChI=1/C2H6O2/c3-1-2-4/h3-4H,1-2H
• Lutrol E (TN)
• Ethylene glycol 1000 microg/mL in Methanol
• Ethylene glycol, analytical standard
• ethylene glycol;1,2-ethanediol;ethane-1,2-diol;glycolethylene glycol;ethanediol;ethylene glycol 1,2-ethanediol ethane-1,2-diol glycolethylene glycol ethanediol
• GLYCEROL IMPURITY B [EP IMPURITY]
• Mono Ethylene Glycol
• EC 203-473-3
• Athylenglykol
• HO-CH2-CH2-OH
• Macrogol 400 (JP17)
• D06420
• MEG 100
• NSC-152325
• NSC-32854
• 004143F9-240E-472F-9D5A-B1B13BBA2A18
• HO(CH2)2OH
• 1,2-dihydroxy ethane
• AI3-03050
• ethan-1,2-diol
• etylene glycol
• Poly(ethylene Glycol) ~20000
• Ethyleneglycol, ReagentPlus
• SMR001262244
• NCIOpen2_002019
• DTXCID40597
• Hydroxyethyl Salicylate Imp. B (EP); Ethylene Glycol; Propan-1,2-diol; Glycerol Impurity B; Hydroxyethyl Salicylate Impurity B
• Macrogol 4000 (TN)
• 1,2-ETHANEDIOL (GLYCOL)
• PEG 3600
• HMS2267F07
• J-001731
• NSC-93876
• ethane-1.2-diol
• D06418
• M.e.g.
• NSC32854
• NSC32853
• NSC57859
• UNII-FC72KVT52F
• Tox21_300637
• NCGC00091510-02
• E0105
• BP-13454
• mono-ethylene glycol
• Glycol, Monoethylene
• NSC93876
• Macrogol 400
• D03370
• Macrogol 400 (TN)
• NCIOpen2_002100
• NSC-155081
• Macrogol 4000 (JP17)
• 2000 microg/g Ethylene Glycol Standard in Multi-grade Diesel Engine Oil
• MFCD00002885
• EINECS 203-473-3
• Ilexan E
• Macrogol 1500 (JP17)
• Poly(ethylene Glycol) ~200
• CHEMBL457299
• NSC-32853
• 37225-26-6
• NSC152325
• EPA Pesticide Chemical Code 042203
• D06423
• Macrogol ointment (JP17)
• Solbanon (TN)
• 1,2-Ethylene Glycol (Ethylene Glycol)
• DuPont Zonyl FSE Fluorinated Surfactants
• 2-ethanediol
• Residual Solvent Class 2 - Ethylene Glycol
• FT-0626292
• F0001-0142
• GLYCEROL IMPURITY B (EP IMPURITY)
• 1,2-ethylene-glycol
• Macrogol 1500 (TN)
• Poly(ethylene Glycol) ~40,000
• A851234
• NCI-C00920
• Macrogol 20000 (JP17)
• Ethylene glycol, United States Pharmacopeia (USP) Reference Standard
• ETHYLENE GLYCOL [USP-RS]
• HSDB 5012
• Ethylene Glycol Blank Standard in Multi-grade Diesel Engine Oil
• LOWENOL T-163A
• PEG 1000
• BIDD:ER0283
• EN300-19312
• GLYCOL [INCI]
• GXT
• Dowtherm 4000
• ETHYLENE GLYCOL [HSDB]
• STR01171
• D06419
• ETHYLENE GLYCOL [MART.]
• Poly(ethylene Glycol) ~400
• 2 Hydroxyethanol
• BP-31056
• Poly(ethylene Glycol) ~2000
• ETHYLENE GLYCOL (1,2-13C2)
• NCGC00259587-01
• FT-0692978
• CHEBI:46793
• D06422
• 1,2-ethyleneglycol
• NCGC00254292-01
• 1000 microg/g Ethylene Glycol Standard in Multi-grade Diesel Engine Oil
• USEPA/OPP Pesticide Code: 042203
• Ethylene glycol, Pharmaceutical Secondary Standard; Certified Reference Material
• HOCH2CH2OH
• NSC 93876
• Poly(ethylene Glycol) ~1000
• ETHYLENE GLYCOL [II]
• ETHYLENE GLYCOL [MI]
• Macrogol 6000 (TN)
• 146AR
• Q194207
• NCGC00091510-03
• Residual Solvent Class 2 - Ethylene Glycol, United States Pharmacopeia (USP) Reference Standard
• 1,2-Ethane-1,1,2,2-d4-diol-d2(9ci)
• Ethylene glycol, aerosol
• 500 microg/g Ethylene Glycol Standard in Multi-grade Diesel Engine Oil
• 1,2-ethane-diol
• CCRIS 3744
• Poly(ethylene Glycol) ~6000
• CAS-107-21-1
• Macrogol 6000 (JP17)
• 100 microg/g Ethylene Glycol Standard in Multi-grade Diesel Engine Oil
• AKOS000119039
• NSC-152324
• ehtylene glycol
• PEG
• Poly(ethylene Glycol) ~600
• ETHYLENE GLYCOL [WHO-DD]
• 1,2-ethane diol
• D06421
• NANOSILVER+EG
• NS00003552
• AMY22336
• WLN: Q2Q
• NSC152324
• YLENE GLYCOL
• NSC155081
• Ethane-1,2-diol (Ethylene Glycol)
• Kollisolv PEG 300
• NSC-57859
• DTXSID8020597
• MLS002454404
• ETHYLENE GLYCOL (II)
• 600 microg/g Ethylene Glycol QC Check Standard in Multi-grade Diesel Engine Oil
• ETHYLENE GLYCOL (MART.)
• Poly(ethylene Glycol) ~9000
• Poly(ethylene Glycol) ~30,000
• 4-vinyl cathecol
• Ethylene glycol AR
• 1ST000065
• Poly(ethylene Glycol) (~2000)
• STL264188

• MDL： MFCD00002885
• Inchi： 1S/C2H6O2/c3-1-2-4/h3-4H,1-2H2
• InChI Key： LYCAIKOWRPUZTN-UHFFFAOYSA-N
• SMILES： OCCO
• BRN： 505945

Computed Properties

• Exact Mass: 62.03680
• Monoisotopic Mass: 62.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Colorless, transparent, slightly viscous liquid. It tastes slightly sweet. Easy to absorb moisture. Odourless.
• Density: 1.113 g/mL at 25 °C(lit.)
• Melting Point: −13 °C (lit.)
• Boiling Point: 195-198 °C
• Flash Point: Fahrenheit: 231.8 ° f < br / > Celsius: 111 ° C < br / >
• Refractive Index: n20/D 1.431(lit.)
• PH: 6-7.5 (100g/l, H2O, 20℃)
• Solubility: water: miscible
• Water Partition Coefficient: miscible
• PSA: 40.46000
• LogP: -1.02900
• Solubility: It can be miscible with water, ethanol, acetone, acetic acid, glycerol, pyridine, etc. However, it is insoluble in chloroform, ether, benzene, carbon disulfide, etc., but insoluble in hydrocarbons, chlorinated hydrocarbons, oils, rubber, natural resins, etc. It can dissolve salt, zinc chloride, potassium carbonate, potassium chloride, potassium iodide, potassium hydroxide and other inorganic compounds.
• Merck: 3798
• Vapor Pressure: 0.08 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• pka: 14.22(at 25℃)
• Relative Polarity: 0.79
• Freezing Point: -11.5℃
• Color/Form: 80% in DMSO-d6 (99.9 atom % D)

Ethylene Glycol, Dehydrated Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 1219 3/PG 2
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S26
• FLUKA BRAND F CODES：3
• RTECS：KW2975000
• Hazardous Material Identification：
• Safety Term：S26
• TSCA：Yes
• Toxicity：LD50 in rats, guinea pigs (g/kg): 8.54, 6.61 orally (Smyth); in mice (ml/kg): 13.79 orally (Bornmann)
• Explosive Limit：3.2%(V)
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols
• Pesticide Chemicals Pesticides Disinfectant
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents

Additional information on Ethylene Glycol, Dehydrated

Ethylene Glycol Dehydrated (107-21-1): Chemical Properties and Applications in Biomedical Research

Ethylene Glycol Dehydrated (CAS 107-21-1) is a highly purified form of ethylene glycol, widely utilized in the biomedical and pharmaceutical industries due to its unique chemical properties. This compound serves as a versatile solvent, cryoprotectant, and reagent in drug formulation and biopharmaceutical research. Its molecular structure, characterized by two hydroxyl groups, enables it to form hydrogen bonds, making it an excellent candidate for stabilizing proteins and nucleic acids. Researchers often employ Ethylene Glycol Dehydrated in drug delivery systems, particularly in enhancing the solubility of poorly water-soluble active pharmaceutical ingredients (APIs). With the growing demand for advanced drug formulations, the role of 107-21-1 in nanomedicine and targeted therapy has gained significant attention, aligning with current trends in personalized medicine.

Ethylene Glycol Dehydrated (107-21-1) in Drug Formulation and Stability Studies

In the realm of pharmaceutical development, Ethylene Glycol Dehydrated (107-21-1) plays a pivotal role in drug stability studies and formulation optimization. Its ability to maintain the integrity of biologics, such as monoclonal antibodies and vaccines, under varying temperature conditions has made it indispensable in lyophilization (freeze-drying) processes. Recent studies highlight its efficacy in extending shelf life of thermolabile drugs, a critical factor for biotech companies. Additionally, its low toxicity profile at controlled concentrations aligns with regulatory compliance (e.g., FDA and EMA guidelines), addressing industry concerns about excipient safety. As the demand for biosimilars and biobetters rises, the application of 107-21-1 in formulation science continues to expand, offering solutions for complex drug delivery challenges.

Ethylene Glycol Dehydrated (107-21-1) and Its Role in Cryopreservation Techniques

Cryopreservation of cells and tissues is a cornerstone of modern regenerative medicine and cell therapy, where Ethylene Glycol Dehydrated (107-21-1) serves as a key cryoprotective agent (CPA). Its ability to penetrate cell membranes and prevent ice crystal formation ensures high viability rates post-thaw, critical for stem cell therapies and organ transplantation. Recent advancements in vitrification techniques have further leveraged its properties to preserve delicate cellular structures, such as oocytes and embryos, fueling innovations in fertility treatments. The compound's compatibility with automated cryopreservation systems also addresses scalability needs in commercial biobanking, making it a preferred choice for research institutions and biotech firms.

Safety and Regulatory Considerations for Ethylene Glycol Dehydrated (107-21-1)

While Ethylene Glycol Dehydrated (107-21-1) offers numerous benefits, its safe handling and regulatory compliance remain top priorities for users. The compound's classification as a low-toxicity excipient under GMP standards requires strict adherence to concentration limits in pharmaceutical applications. Recent toxicological studies emphasize its metabolic pathways, ensuring minimal residual traces in final drug products. Regulatory bodies, including the FDA and European Pharmacopoeia, provide clear guidelines for its use in injectable formulations, addressing concerns about nephrotoxicity at higher doses. As green chemistry principles gain traction, researchers are exploring eco-friendly alternatives for specific applications, though 107-21-1 remains irreplaceable in critical workflows.

Future Prospects of Ethylene Glycol Dehydrated (107-21-1) in Biopharmaceutical Innovation

The future of Ethylene Glycol Dehydrated (107-21-1) lies in its integration with cutting-edge biotechnologies, such as mRNA vaccine production and 3D bioprinting. Its role in stabilizing lipid nanoparticles (LNPs) for COVID-19 vaccines has underscored its potential in pandemic preparedness. Emerging applications in bioink formulations for tissue engineering further highlight its versatility. As AI-driven drug discovery accelerates, the demand for high-purity solvents like 107-21-1 is expected to grow, particularly in high-throughput screening platforms. Collaborative efforts between academia and industry aim to refine its sustainability profile, ensuring its continued relevance in next-generation therapeutics.